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Compound of Interest

Compound Name: Ertapenem

Cat. No.: B1671056

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and potency of Ertapenem under
various temperature conditions.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for reconstituted Ertapenem solution?

Al: For optimal stability, reconstituted Ertapenem solution should be stored under refrigeration.
The manufacturer and multiple studies suggest that after reconstitution, the solution can be
stored for 24 hours under refrigeration (5°C) and then used within 4 hours after removal from
the refrigerator.[1][2][3] Solutions of Ertapenem should not be frozen.[2][4]

Q2: How long is reconstituted Ertapenem stable at room temperature?

A2: The stability of Ertapenem at room temperature is significantly shorter than under
refrigeration and is also dependent on the concentration. For a 20 mg/mL solution, the stability
is reported to be no longer than 6 hours.[1] However, for a higher concentration of 100 mg/mL,
the stability is much shorter, with studies indicating it may be stable for only about 5.5 hours at
23°C, and other research suggesting it could be less than 1 hour at 25°C.[1][5] It is cautioned
to use the 100 mg/mL solution within 1 hour of preparation if stored at room temperature.[1]

Q3: Does the concentration of Ertapenem affect its stability at different temperatures?
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A3: Yes, the degradation rate of Ertapenem is concentration-dependent.[1][5][6] Higher
concentrations of Ertapenem degrade more rapidly than lower concentrations.[1][6] For
instance, at room temperature, a 100 mg/mL solution has a shorter stability period compared to
a 20 mg/mL solution.[1] Similarly, at 4°C, a 10 mg/mL solution is stable for a longer duration
than a 20 mg/mL solution.[6][7]

Q4: What is the impact of temperature excursions on Ertapenem stability?

A4: Ertapenem is very sensitive to temperature changes.[1][5][8] An increase in storage
temperature can significantly accelerate its degradation. For example, a 5°C increase in
temperature can reduce its stability by 60%.[1] A study showed that increasing the temperature
from 20°C to 40°C increased the degradation rate more than 7-fold.[1] Therefore, maintaining a
consistent and recommended storage temperature is critical for preserving the potency of
Ertapenem.

Q5: Are there any diluents that should be avoided when reconstituting Ertapenem?

A5: Yes, dextrose-containing solutions should not be used to dilute Ertapenem as they can
cause unacceptable degradation.[2][4][9] The recommended diluent is 0.9% Sodium Chloride
Injection.[2][9]

Troubleshooting Guide

Issue: My Ertapenem solution appears discolored. Is it still usable?

Solution: Solutions of Ertapenem for Injection can range from colorless to pale yellow.[3]
Variations of color within this range do not necessarily indicate a loss of potency. However, you
should always visually inspect parenteral drug products for particulate matter and discoloration
prior to administration.[3] If significant color change or particulate matter is observed, it is
recommended to discard the solution.

Issue: | accidentally left my reconstituted Ertapenem solution at room temperature for an
extended period. Can | still use it?

Solution: The stability of Ertapenem at room temperature is limited. For a 100 mg/mL solution,
it is recommended to be used within 1 hour.[1] For a 20 mg/mL solution, the limit is 6 hours.[1]
If the exposure time exceeds these recommendations, the drug may have degraded to below
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90% of its initial concentration, potentially impacting its efficacy.[1][5] It is safer to discard the
solution and prepare a fresh one.

Issue: Can | pre-prepare Ertapenem solutions for future use?

Solution: Yes, you can prepare Ertapenem solutions in advance if they are stored correctly. A
100 mg/mL solution of Ertapenem is chemically stable for up to 48 hours at 4°C.[5] After
removal from refrigeration, it should be used within 1 to 4 hours.[1][3] This allows for advance
preparation to optimize workflow.[8]

Data on Ertapenem Stability

The following tables summarize the stability of Ertapenem under different temperature and
concentration conditions.

Table 1: Stability of Reconstituted Ertapenem at Various Temperatures

Stability (Time to

. Storage oo
Concentration reach 90% of initial Reference(s)
Temperature .
concentration)
100 mg/mL 4°C (Refrigerated) 2.35- 2.5 days [5]
100 mg/mL 23°C (Room Temp) ~5.5-6.75 hours [1][5]
100 mg/mL 25°C (Room Temp) <1 hour [1]
_ Longer than 20
20 mg/mL 4°C (Refrigerated) [61[7]
mg/mL
20 mg/mL 25°C (Room Temp) < 6 hours [1]
] Longer than 20
10 mg/mL 4°C (Refrigerated) [61[7]
mg/mL
Longer than 20
10 mg/mL 25°C (Room Temp) [61[7]

mg/mL

Table 2: Effect of Temperature Increase on Ertapenem Degradation (100 mg/mL)
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Temperature Impact on Time to 90%
. . Reference(s)
Change Degradation Rate Concentration
20°C to 40°C > 7-fold increase 7.94ht00.92h [1]
_ ~60% reduction in N
5°C increase Not specified [1]

stability

Experimental Protocols

Protocol 1: Determination of Ertapenem Stability by High-Performance Liquid Chromatography
(HPLC)

This protocol outlines a general method for assessing the chemical stability of Ertapenem in
solution.

1. Sample Preparation:

o Reconstitute Ertapenem powder with the desired diluent (e.g., 0.9% Sodium Chloride) to the
target concentration.

 Aliquot the solution into appropriate containers (e.g., glass vials, polypropylene syringes).
o Store the samples at the specified temperatures (e.g., 4°C, 23°C, 25°C).

» At designated time points, withdraw samples for analysis.

2. HPLC Analysis:

o HPLC System: A standard HPLC system equipped with a UV detector is used.

e Column: A reversed-phase C18 column is typically employed.[5]

» Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.qg.,
potassium phosphate) is used.[5]

» Detection: The UV detector is set to a wavelength where Ertapenem has maximum
absorbance (e.g., 298 nm or 300 nm).[10][11]
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o Standard Curve: Prepare a series of Ertapenem solutions of known concentrations to
generate a standard curve.

e Quantification: The concentration of Ertapenem in the stability samples is determined by
comparing their peak areas to the standard curve.

3. Data Analysis:

e The percentage of the initial Ertapenem concentration remaining at each time point is
calculated.

e The beyond-use date is typically defined as the time it takes for the concentration to
decrease to 90% of the initial concentration.[5]
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Caption: Experimental workflow for assessing Ertapenem stability.
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Caption: Effect of temperature on Ertapenem stability and potency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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